Cas no 34576-12-0 (2-amino-4-(2-aminoethyl)sulfanylbutanoic acid)

• Product name: 2-amino-4-(2-aminoethyl)sulfanylbutanoic acid
• CAS No: 34576-12-0
• MF: C₆H₁₄N₂O₂S
• MW: 178.253
• MDL: MFCD20655899
• CID: 3945435
• PubChem ID: 20495584

2-amino-4-(2-aminoethyl)sulfanylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Homocysteine, S-(2-aminoethyl)-
• 2-amino-4-(2-aminoethyl)sulfanylbutanoic acid
• EN300-206651
• 2-Amino-4-[(2-aminoethyl)sulfanyl]butanoic acid
• 34576-12-0
• SCHEMBL10683004
• 2-Amino-4-[(2-aminoethyl)sulfanyl]butanoicacid

• MDL： MFCD20655899
• Inchi： InChI=1S/C6H14N2O2S/c7-2-4-11-3-1-5(8)6(9)10/h5H,1-4,7-8H2,(H,9,10)
• InChI Key： USMOWBVMWHEAKZ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 178.07759887Da
• Monoisotopic Mass: 178.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 115Ų